Strontium pentafluoroaluminate

• CAS No.: 31794-92-0
• Molecular Formula: AlF5S
• Molecular Weight: 209.6 g/mol
• IUPAC Name: strontium;pentafluoroaluminum(2-)
• InChI: InChI=1S/Al.5FH.Sr/h;5*1H;/q+3;;;;;;+2/p-5
• InChI Key: WYPNUACBGMNCPD-UHFFFAOYSA-I
• SMILES: F[Al-2](F)(F)(F)F.[Sr+2]

Description

Strontium pentafluoroaluminate (SrAlF₅) is an inorganic compound composed of strontium (Sr²⁺), aluminum (Al³⁺), and fluorine (F⁻) ions. Its chemical formula, SrAlF₅, reflects a 1:1 molar ratio of strontium to the pentafluoroaluminate anion ([AlF₅]²⁻). Structurally, it belongs to the family of fluoroaluminates, which are characterized by their Al–F bonding networks and varied coordination geometries.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare SrAlF₅ with structurally or functionally related fluoroaluminates:

Compound	Formula	Key Properties	Applications	Stability/Notes
Strontium Pentafluoroaluminate	SrAlF₅	Limited data; inferred ionic lattice with Sr²⁺ and [AlF₅]²⁻.	Potential use in luminescent materials or ceramics (analogy to Sr-aluminates) .	Stability under ambient conditions unknown; likely hygroscopic.
Potassium Pentafluoroaluminate	K₂AlF₅	Dehydrated form observed in composites; forms during reactions with Na₂SiF₆ .	Component in wood-composite materials (biostability studies) .	Degrades over time; absent in aged samples (1 year) .
Cesium Pentafluoroaluminate	Cs₂AlF₅	Synthesized as a cesium fluoroaluminate complex; linear formula Cs₂AlF₅ .	Specialized chemical synthesis (e.g., fluoride-ion carriers) .	Melting point and density not reported; likely stable in anhydrous conditions.
Potassium Tetrafluoroaluminate	KAlF₄	Well-characterized; melts at ~560°C; used as a flux .	Flux for aluminum welding .	High thermal stability; non-reactive in molten state.
Sodium Hexafluoroaluminate	Na₃AlF₆ (Cryolite)	Naturally occurring; melts at 1012°C .	Electrolyte in aluminum production; optical coatings .	Extremely stable at high temperatures; low solubility in water.

Key Comparisons :

Structural Differences :

• SrAlF₅ and K₂AlF₅ share the [AlF₅]²⁻ anion but differ in cation size (Sr²⁺ vs. K⁺), which affects lattice stability. K₂AlF₅ degrades within a year in composite materials , whereas SrAlF₅’s larger cation may enhance structural integrity.
• Na₃AlF₆ (cryolite) and KAlF₄ have higher fluorine content ([AlF₆]³⁻ and [AlF₄]⁻) and distinct coordination geometries compared to SrAlF₅’s pentafluoroaluminate anion.

Thermal and Chemical Stability :

• Cryolite (Na₃AlF₆) exhibits exceptional thermal stability (melting point >1000°C) , making it industrially preferred for high-temperature processes. SrAlF₅’s stability remains uncharacterized but is hypothesized to be lower due to its smaller Al–F network.
• KAlF₄’s lower melting point (~560°C) suits it for flux applications , whereas Cs₂AlF₅’s stability in synthetic conditions suggests utility in niche chemical reactions .

Functional Applications: Luminescence: Strontium aluminates (e.g., SrAl₂O₄) are renowned for long-persistent luminescence . Catalysis/Fluxes: KAlF₄ and Na₃AlF₆ are critical in metallurgy , while K₂AlF₅’s transient presence in composites highlights reactivity with silicofluorides .